Cas no 1040075-54-4 (1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl-)

1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl-, is a specialized organic compound featuring a benzofuran core substituted with a chloro group at the 5-position and a dimethyl-substituted propanone moiety. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly as an intermediate in the preparation of more complex heterocyclic systems. The chloro and benzofuran groups enhance its suitability for cross-coupling reactions, while the dimethyl substitution on the propanone moiety may improve stability and selectivity in certain transformations. Its well-defined molecular architecture makes it a valuable building block for pharmaceutical or agrochemical research, where precise functionalization is critical.
1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl- structure
1040075-54-4 structure
Product Name:1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl-
CAS No:1040075-54-4
MF:C13H13ClO2
MW:236.694123029709
CID:6059964
PubChem ID:28881414
Update Time:2025-10-28

1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl-
    • 1-(5-Chlorobenzofuran-2-yl)-2,2-dimethylpropan-1-one
    • EN300-744933
    • 1-(5-chloro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one
    • CS-0272411
    • 1040075-54-4
    • AKOS009115283
    • Inchi: 1S/C13H13ClO2/c1-13(2,3)12(15)11-7-8-6-9(14)4-5-10(8)16-11/h4-7H,1-3H3
    • InChI Key: CGVZAUJCKYUQTR-UHFFFAOYSA-N
    • SMILES: C(C1=CC2=CC(Cl)=CC=C2O1)(=O)C(C)(C)C

Computed Properties

  • Exact Mass: 236.0604073g/mol
  • Monoisotopic Mass: 236.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.187±0.06 g/cm3(Predicted)
  • Boiling Point: 323.4±22.0 °C(Predicted)

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Additional information on 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl-

Comprehensive Overview of 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl- (CAS No. 1040075-54-4)

1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl- (CAS No. 1040075-54-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique benzofuran backbone and chloro-substituted structure, is widely studied for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its molecular stability and reactivity, which make it a valuable intermediate in organic synthesis.

The growing demand for high-performance materials and bioactive compounds has propelled the study of 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl-. Its structural versatility allows for modifications that can enhance its properties for specific applications. For instance, in the pharmaceutical industry, this compound is explored for its potential role in developing novel therapeutics targeting various diseases. The chloro-benzofuran moiety is particularly noteworthy for its ability to interact with biological systems, making it a focal point in medicinal chemistry.

In addition to its pharmaceutical applications, 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl- is also investigated for its use in advanced material science. Its thermal stability and electronic properties make it a candidate for developing organic semiconductors and photovoltaic materials. With the increasing focus on sustainable energy solutions, researchers are examining how this compound can contribute to the development of next-generation solar cells and light-emitting diodes (LEDs).

One of the most frequently asked questions about 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl- revolves around its synthesis methods. The compound is typically synthesized through multi-step organic reactions, involving the introduction of the chloro and dimethyl groups onto the benzofuran framework. Researchers are continually optimizing these processes to improve yield and purity, which are critical for industrial-scale production.

Another area of interest is the safety profile of 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl-. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure its stability and prevent degradation. Laboratories working with this compound adhere to strict safety protocols to minimize risks associated with its use.

The market potential of 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl- is another hot topic. With the rise of personalized medicine and green chemistry, the demand for specialized intermediates like this compound is expected to grow. Companies are investing in research and development to explore its full potential, positioning it as a key player in the future of chemical innovation.

In summary, 1-Propanone, 1-(5-chloro-2-benzofuranyl)-2,2-dimethyl- (CAS No. 1040075-54-4) is a multifaceted compound with promising applications in pharmaceuticals and material science. Its unique chemical structure and functional properties make it a subject of ongoing research, driving advancements in multiple scientific disciplines. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of chemical research and industrial applications.

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